Cas no 1020970-68-6 ([(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine)

• Product Name: [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine
• CAS No: 1020970-68-6
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 5156389
• Update Time: 2025-10-29

[(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-[(5-bromo-2-thienyl)methyl]tetrahydro-
• [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine

• Inchi： 1S/C10H14BrNOS/c11-10-4-3-9(14-10)7-12-6-8-2-1-5-13-8/h3-4,8,12H,1-2,5-7H2
• InChI Key： VLGNDARDVULEQJ-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1SC(Br)=CC=1

Additional information on [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine

Comprehensive Overview of [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine (CAS No. 1020970-68-6)

The compound [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine, identified by its CAS No. 1020970-68-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 5-bromothiophene moiety and a tetrahydrofuran (oxolane) derivative, makes it a versatile intermediate for synthesizing bioactive compounds and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where its bromothiophene component offers reactivity for cross-coupling reactions, a hot topic in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine has surged due to their role in developing kinase inhibitors and antimicrobial agents. A frequent search query among chemists is "bromothiophene derivatives in drug design", highlighting the compound's relevance. The oxolane (tetrahydrofuran) segment further enhances solubility, a critical factor in optimizing drug bioavailability—addressing another common concern in pharmaceutical R&D: "improving drug solubility with heterocycles".

The synthesis of CAS No. 1020970-68-6 typically involves nucleophilic substitution reactions, leveraging the reactivity of the bromothiophene ring. This aligns with the growing trend of "green chemistry in heterocyclic synthesis", as researchers seek eco-friendly protocols. Analytical techniques such as NMR and HPLC are essential for characterizing this compound, reflecting the broader industry emphasis on "advanced analytical methods for organic intermediates".

Beyond pharmaceuticals, [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine finds utility in materials science, particularly in designing conductive polymers and OLED materials. Searches like "thiophene-based materials for electronics" underscore this application. The compound's electron-rich thiophene core contributes to charge transport properties, a key focus in developing next-generation flexible electronics.

Regulatory and safety profiles of CAS No. 1020970-68-6 are also frequently queried ("safety data for bromothiophene amines"). While not classified as hazardous, standard lab precautions for handling organic intermediates apply. Its stability under ambient conditions makes it a practical choice for industrial-scale applications, addressing the search trend "scalable synthesis of heterocyclic amines".

In summary, [(5-bromothiophen-2-yl)methyl][(oxolan-2-yl)methyl]amine exemplifies the intersection of synthetic chemistry and applied science. Its dual functionality—combining a halogenated thiophene with a cyclic ether—positions it as a valuable building block for innovations in therapeutics and advanced materials, resonating with contemporary research priorities like "multifunctional heterocycles" and "sustainable chemical innovation".